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Preliminary Clinical Data for Ategonosina (THIO)

Metric
Ategonosina (THIO) +
Cemiplimab

Standard of
Care (Historical)

Notes

Clinical Trial Phase Phase 2 (Pivotal) - THIO-101 trial in 3L+

NSCLC [1]

Patient Population Advanced NSCLC, resistant

to immune therapy &
chemotherapy [1]

Advanced

NSCLC (3L+
setting) [1]

3L = third-line treatment

Primary Endpoint
(Median Overall
Survival)

17.8 months (as of May 15,
2025 data cut) [1]

5-6 months [1] Data from 22 patients
(Intent-to-Treat);

confidence intervals
provided [1]

Safety &
Tolerability

"Generally well-tolerated" [1] - In a "heavily pretreated"
population [1]

Regulatory Status Potential for accelerated
FDA approval [1]

- -
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Experimental Protocol Overview

The available data for Ategonosina (THIO) comes from the THIO-101 Phase 2 clinical trial [1]. Key

methodological details include:

Study Design: Pivotal Phase 2 trial. Specific design details (e.g., single-arm vs. randomized) were

not fully detailed in the source.
Intervention: Ategonosina (THIO) is sequenced with an immune checkpoint inhibitor, cemiplimab
(Libtayo) [1].
Population: Patients with advanced non-small cell lung cancer (NSCLC) who have developed

resistance to prior immune therapy and chemotherapy (third-line or later) [1].
Primary Outcome: Overall Survival (OS). The trial also monitors safety, tolerability, and tumor

response (e.g., partial response) [1].

Proposed Mechanism of Action Workflow

While the exact signaling pathway for Ategonosina (THIO) was not described in the search results, it is

possible to outline a general workflow for its investigated use case based on the information provided.
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Intervention: THIO sequenced with Cemiplimab

Advanced NSCLC Patient
(Resistant to prior therapies)

1. Administration of THIO

2. Proposed: Induction of
cancer cell stress/death

3. Release of tumor antigens
and modulation of TME

4. Administration of
Cemiplimab (anti-PD-1)

5. Blockade of PD-1 immune
checkpoint on T-cells

6. Enhanced T-cell mediated
killing of cancer cells

Observed Outcome:
Prolonged Overall Survival

(17.8 months median)
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Interpretation of Available Evidence

Promising but Preliminary Signal: The reported median overall survival of 17.8 months is
substantially higher than the historical benchmark of 5-6 months for this treatment-resistant

population, suggesting a potential significant clinical benefit [1].
Context of Data: It is crucial to note that this data is:

Early: Released in a company announcement and likely not yet peer-reviewed [1].
From a Small Cohort: Based on an initial group of 22 patients [1].

Single-Arm: The comparison to standard care is historical, not from a concurrent randomized
control group within the same trial, which can introduce bias [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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